Cas no 330468-70-7 (2,5-dichloro-N-(4-methylbenzyl)benzenesulfonamide)

• Product Name: 2,5-dichloro-N-(4-methylbenzyl)benzenesulfonamide
• CAS No: 330468-70-7
• MF: C₁₄H₁₃Cl₂NO₂S
• MW: 330.229520559311
• CID: 3062376
• PubChem ID: 825643
• Update Time: 2025-04-21

2,5-dichloro-N-(4-methylbenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-methylbenzyl)benzenesulfonamide
• Oprea1_439907
• AKOS003265978
• AG-690/11635594
• 330468-70-7
• STK072518
• Z45556147
• 2,5-dichloro-N-[(4-methylphenyl)methyl]benzenesulfonamide
• 2,5-dichloro-N-[(4-methylphenyl)methyl]benzene-1-sulfonamide
• Oprea1_781859

• Inchi： 1S/C14H13Cl2NO2S/c1-10-2-4-11(5-3-10)9-17-20(18,19)14-8-12(15)6-7-13(14)16/h2-8,17H,9H2,1H3
• InChI Key： OTMYBFMJQWPLGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NCC1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 329.0044052Da
• Monoisotopic Mass: 329.0044052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6Ų